Cas no 400-52-2 (t-Butyl trifluoroacetate)

• Product Name: t-Butyl trifluoroacetate
• CAS No: 400-52-2
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• CID: 330750
• PubChem ID: 136244
• Update Time: 2025-06-14

t-Butyl trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-trifluoro-, 1,1-dimethylethyl ester
• NULL
• t-Butyl trifluoroacetate
• tert-butyl 2,2,2-trifluoroacetate
• Acetic acid,trifluoro-,1,1-dimethylethyl ester
• Acetic acid,trifluoro-,tert-butyl ester
• tert-Butyl trifluoroacetate
• Trifluor-essigsaeure-tert-butylester
• trifluoro-acetic acid tert-butyl ester
• trifluoro-acetic acid,1,1-dimethylethyl ester
• EN300-7116307
• DTXSID40193061
• BS-23846
• Acetic acid, trifluoro-, tert-butyl ester
• MFCD00780927
• 1,1-dimethylethyl trifluoroacetate
• Acetic acid, trifluoro-, 1,1-dimethylethyl ester
• AKOS006230381
• 400-52-2
• SCHEMBL1714208
• FT-0632088
• t-Butyltrifluoroacetate
• F75620
• CS-0206006
• DB-049519

• Inchi： 1S/C6H9F3O2/c1-5(2,3)11-4(10)6(7,8)9/h1-3H3
• InChI Key： UQJLSMYQBOJUGG-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 170.05500
• Monoisotopic Mass: 170.055464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.1046 (estimate)
• Boiling Point: 83°
• Flash Point: °C
• Refractive Index: 1.3300
• PSA: 26.30000
• LogP: 1.89040

t-Butyl trifluoroacetate Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on t-Butyl trifluoroacetate

Comprehensive Guide to t-Butyl Trifluoroacetate (CAS No. 400-52-2): Properties, Applications, and Industry Insights

t-Butyl trifluoroacetate (CAS No. 400-52-2), also known as tert-butyl trifluoroacetate, is a versatile fluorinated organic compound widely used in synthetic chemistry, pharmaceuticals, and specialty materials. Its unique molecular structure, featuring a trifluoroacetyl group bonded to a tert-butyl moiety, grants it exceptional reactivity and stability under various conditions. This article explores its properties, applications, and answers trending questions like "How is t-butyl trifluoroacetate used in peptide synthesis?" or "What are the alternatives to t-butyl trifluoroacetate in organic reactions?"—topics frequently searched in scientific databases and AI-driven platforms.

The compound’s high volatility (boiling point: ~40–45°C) and low viscosity make it ideal for reactions requiring mild conditions. Its electron-withdrawing trifluoroacetyl group enhances electrophilicity, enabling efficient acylations and esterifications. Researchers often highlight its role in protecting-group chemistry, particularly for alcohols and amines, where it outperforms traditional reagents like acetic anhydride. A 2023 study noted its growing adoption in green chemistry due to reduced waste generation—a hotspot topic aligning with global sustainability trends.

In pharmaceuticals, t-butyl trifluoroacetate (CAS 400-52-2) is pivotal for synthesizing fluoro-containing APIs (Active Pharmaceutical Ingredients). Its ability to introduce trifluoromethyl groups improves drug metabolic stability, a feature highly sought after in oncology and CNS drug development. Queries such as "Why use t-butyl trifluoroacetate over ethyl trifluoroacetate?" often arise; the answer lies in its superior steric hindrance, which minimizes side reactions. Recent patents also highlight its utility in catalysis and material science, particularly for modifying polymer surfaces.

From an industrial perspective, demand for t-butyl trifluoroacetate has surged due to advancements in flow chemistry and continuous manufacturing—key trends in Industry 4.0. Its compatibility with automated systems and scalability addresses challenges like "How to optimize trifluoroacetylations in large-scale production?" Notably, its low toxicity profile (compared to halogenated analogs) aligns with tightening regulatory frameworks, making it a preferred choice for GMP-compliant facilities.

Storage and handling of CAS 400-52-2 require inert atmospheres (e.g., nitrogen) to prevent hydrolysis. Users frequently search for "t-butyl trifluoroacetate solubility data"; it’s miscible with most organic solvents but reacts vigorously with water. Analytical techniques like GC-MS and NMR are standard for purity verification—critical for applications in high-precision electronics, where even trace impurities can affect performance.

Innovations in bioorthogonal chemistry have further expanded its use. For instance, its derivatives serve as probes in live-cell imaging, leveraging the 19F NMR signal for real-time tracking. This aligns with the rising interest in "non-invasive diagnostic tools"—a trending topic in medical research. Meanwhile, cost-effectiveness remains a debate; while bulk prices are higher than non-fluorinated esters, its efficiency often justifies the investment.

In summary, t-butyl trifluoroacetate (CAS 400-52-2) bridges gaps between academic research and industrial applications. Its synergy with cutting-edge fields like personalized medicine and sustainable manufacturing ensures its relevance. As AI and search data reveal, users increasingly seek "eco-friendly fluorination methods" and "scalable protecting-group strategies"—areas where this compound continues to shine.